Cas no 89004-69-3 (1,3-Benzodioxole-5-carboxaldehyde, 4-phenyl-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 4-phenyl-
• CAS No: 89004-69-3
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 616455
• PubChem ID: 71321374
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 4-phenyl-
• 4-phenyl-1,3-benzodioxole-5-carbaldehyde
• DTXSID50751196
• 89004-69-3
• 4-Phenyl-2H-1,3-benzodioxole-5-carbaldehyde

• Inchi： 1S/C14H10O3/c15-8-11-6-7-12-14(17-9-16-12)13(11)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： FOLJAFCPCVLCJP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=O)C(C3C=CC=CC=3)=C12

Computed Properties

• Exact Mass: 226.062994177g/mol
• Monoisotopic Mass: 226.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų